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Compound of Interest

Compound Name: Rosiridin

Cat. No.: B1679570 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides essential, immediate safety and logistical

information for the handling and disposal of Rosiridin, a naturally derived compound used in

research for its potential effects in depression and senile dementia.[1][2] Adherence to these

guidelines is critical to mitigate risks and ensure the integrity of your research.

Hazard Identification and GHS Classification
Rosiridin is classified under the Globally Harmonized System (GHS) with the following

hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[3]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[3]
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Hazard Statement Code Description

Harmful if swallowed H302
Ingestion of the substance can

cause harmful effects.

Very toxic to aquatic life H400

The substance poses a

significant threat to aquatic

organisms on short-term

exposure.

Very toxic to aquatic life with

long lasting effects
H410

The substance can cause

long-term adverse effects in

the aquatic environment.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Rosiridin
to prevent exposure.

Protection Type Required Equipment
Specifications and Best

Practices

Eye Protection
Safety goggles with side-

shields

Must be worn at all times to

protect against splashes.[3]

Hand Protection Protective gloves

Chemical-resistant gloves are

required.[4] Inspect for tears or

holes before use.

Skin and Body Protection Impervious clothing (Lab coat)
Should be worn to prevent skin

contact.[3]

Respiratory Protection Suitable respirator

Use in accordance with a

respiratory protection program

when there is a risk of

generating airborne powder or

aerosols.[3][5]
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// Node Definitions start [label="Start: \nPrepare for Handling Rosiridin", fillcolor="#F1F3F4",

fontcolor="#202124"]; ppe [label="Step 1: \nDon Personal Protective Equipment (PPE)\n-

Safety Goggles\n- Protective Gloves\n- Lab Coat\n- Respirator (if needed)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; handling [label="Step 2: \nHandle Rosiridin in a

\nWell-Ventilated Area", fillcolor="#FBBC05", fontcolor="#202124"]; storage [label="Step 3:

\nStore Rosiridin Properly\n- Tightly sealed container\n- Cool, well-ventilated area\n- Away

from incompatible materials", fillcolor="#34A853", fontcolor="#FFFFFF"]; disposal_prep

[label="Step 4: \nPrepare for Disposal\n- Collect waste in a designated, \nlabeled container",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; disposal [label="Step 5: \nDispose of Waste\n-

Follow approved waste \ndisposal plant procedures", fillcolor="#5F6368",

fontcolor="#FFFFFF"]; end [label="End: \nHandling and Disposal Complete",

fillcolor="#F1F3F4", fontcolor="#202124"];

// Edge Definitions start -> ppe; ppe -> handling; handling -> storage; handling -> disposal_prep

[label="After Use"]; storage -> handling [label="For Subsequent Use"]; disposal_prep ->

disposal; disposal -> end; } Caption: A workflow diagram illustrating the key steps for safely

handling and disposing of Rosiridin.

Safe Handling and Storage Protocols
Proper handling and storage are crucial to maintain the stability of Rosiridin and prevent

accidental exposure.

Handling:

Avoid inhalation, and contact with eyes and skin.[3]

Prevent the formation of dust and aerosols.[3]

Use only in areas with appropriate exhaust ventilation.[3]

Do not eat, drink, or smoke when using this product.[3]

Wash skin thoroughly after handling.[3]

Storage:
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Keep the container tightly sealed in a cool, well-ventilated area.[3]

Protect from direct sunlight and sources of ignition.[3]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[3]

Store away from strong acids/alkalis and strong oxidizing/reducing agents.[3]

Emergency and First Aid Procedures
In the event of accidental exposure, immediate action is necessary.

Exposure Type First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[3]

Eye Contact

Remove contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Promptly call a physician.[3]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[3]

Inhalation
Immediately relocate yourself or the affected

person to fresh air.[3]

Spillage and Disposal Plan
Spill Management:

In case of a spill, collect the spillage to prevent it from entering drains or water courses.[3]

Disposal:

Dispose of the contents and container to an approved waste disposal plant.[3]
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Avoid release into the environment.[3]

By adhering to these detailed protocols, you can ensure a secure research environment and

contribute to a culture of safety within your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: Comprehensive Handling
and Disposal of Rosiridin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679570#personal-protective-equipment-for-
handling-rosiridin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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